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Compound of Interest

Compound Name: Mesuprine hydrochloride
CAS No.: 7660-71-1
Cat. No.: B10783244
Get Quote
. J

Abstract & Chemical Identity

Mesuprine hydrochloride (Mesuprine HCI) is a beta-adrenergic agonist structurally
characterized as a phenylethanolamine derivative containing a sulfonamide moiety.[1] While
historically investigated for its vasodilatory and uterine-relaxant properties, it remains a critical
reference standard in adrenergic pharmacology.[1]

Due to the presence of a secondary amine and a phenolic hydroxyl group, Mesuprine HCI
exhibits specific sensitivities to oxidation, moisture (hygroscopicity), and photolytic degradation.
[1] This guide outlines the rigorous protocols required to maintain the compound's structural
integrity during storage and experimental handling.
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Property Specification

N-[2-hydroxy-5-[1-hydroxy-2-[2-(4-
Chemical Name methoxyphenyl)ethylamino]propyl]phenyllmetha
nesulfonamide hydrochloride

7660-71-1 (Free base); HCI salt varies by

CAS Number
vendor
Molecular Formula C19oH26N20sS[1][2][3][4][5][6][ 7] - HCI
Molecular Weight ~430.95 g/mol (Salt); 394.50 g/mol (Free Base)
Appearance White to off-white crystalline powder
N Soluble in Water, Ethanol, DMSO; Sparingly
Solubility

soluble in non-polar solvents

Core Stability Vulnerabilities

To handle Mesuprine HCI effectively, one must understand the chemical mechanisms driving its
degradation:

» Phenolic Oxidation: The phenolic ring (hydroxy-substituted phenyl) is electron-rich and
susceptible to oxidative quinone formation, especially at alkaline pH or upon exposure to UV
light.[1] This results in a color shift from white to pink/brown.[1]

o Hygroscopicity: As a hydrochloride salt, the lattice energy favors water absorption from the
atmosphere. Excess moisture catalyzes hydrolysis of the sulfonamide bond and accelerates
oxidation.

o Thermal Instability: While the dry powder is relatively stable at room temperature (RT),
thermal stress can induce solid-state degradation.[1]

Storage Protocols (Powder)
Long-Term Storage (Reference Standards)

For storage exceeding 30 days, strict environmental control is required to prevent potency loss.

[1]
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o Temperature: Store at -20°C (-4°F). Lower temperatures reduce the kinetic rate of oxidative
reactions.

o Container: Amber glass vials with Teflon-lined screw caps.[1] Amber glass filters UV radiation
(290-450 nm) which triggers photolysis.[1]

o Atmosphere: Headspace should be purged with Argon or Nitrogen before sealing.[1] Store
within a secondary containment vessel containing desiccant (e.g., silica gel or molecular
sieves).[1]

Short-Term Storage (Active Use)
For daily use (benchtop workflows):
o Temperature: Ambient (20-25°C) is acceptable for <48 hours.

o Precaution: Allow the refrigerated vial to equilibrate to room temperature before opening.
This prevents atmospheric condensation from forming on the cold powder, which would
immediately initiate hydrolysis.[1]

Handling & Reconstitution Protocols
Safety & PPE (HSE)

Mesuprine is a bioactive adrenergic agent.[1]

» Respiratory: N95/P2 particulate respirator or handling within a fume hood is mandatory to
prevent inhalation of bioactive dust.[1]

» Dermal: Nitrile gloves (double-gloving recommended during weighing).[1]

o Eyes: Safety goggles.[1][8]

Reconstitution Workflow

Solvent Selection:

o Preferred: DMSO or Methanol (for stock solutions).[1]
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e Aqueous: Water or PBS (pH 7.2).[1][9] Note: Aqueous solutions are less stable.[1]
Protocol:

e Weighing: Perform in a low-humidity environment (<40% RH). Use an anti-static gun if
powder exhibits static cling.[1]

o Dissolution: Add solvent to the powder (not powder to solvent) to prevent clumping. Vortex
gently.

e pH Adjustment: If using aqueous buffers, maintain pH 4.0—6.0 for maximal stability. Avoid pH
> 8.0, as the phenolate ion forms, rapidly accelerating oxidation.[1]

Solution Stability

Solvent System Storage Condition Stability Window

DMSO (10 mM Stock) -20°C (Dark) 6 Months

Ethanol -20°C (Dark) 3 Months

Aqueous Buffer (pH 7.4) 4°C < 24 Hours (Prepare Fresh)
Aqueous Buffer (pH 7.4) 25°C < 4 Hours

Visualizing the Handling Logic

The following diagram illustrates the critical decision pathways for handling Mesuprine HCI to
prevent degradation.
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Receive Mesuprine HCI
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/
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/
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Long-term use Immediate assay
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Critical Failure Points
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Figure 1: Decision matrix for the storage and reconstitution of Mesuprine HCI, highlighting
critical control points to avoid hydrolysis and oxidation.[1]

Quality Control & Troubleshooting

Before utilizing stored Mesuprine HCI for critical assays, verify its integrity.

Visual Inspection[2][11]

o Pass: White, free-flowing powder.[1]

 Fail: Pink/Brown tint (Oxidation) or caking (Moisture absorption).[1] Discard immediately.

HPLC Verification Protocol

If the compound has been stored >12 months, validate purity.[1]

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 yum).[1]

» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

» Gradient: 5% B to 95% B over 20 minutes.

e Detection: UV at 275 nm (characteristic absorption of the phenylethanolamine).

o Acceptance Criteria: Purity > 98%; no secondary peak > 0.5% (indicative of oxidative
degradants).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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